Dideoxygenated calix[4]arene crown-6 ethers enhanced selectivity for caesium over potassium and rubidium
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A905682C
Abstract
Calix[4]arene crown-6 ethers derived from dideoxygenated calix[4]arene exhibit enhanced extraction selectivity for caesium over potassium; the crystal stucture of the uncomplexed calix[4]arene monobenzocrown-6 ether exists in the 1,3-alt conformation in the solid state.
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